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Compound of Interest

Compound Name: Globotriaosylsphingosine

Cat. No.: B149114 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of

Globotriaosylsphingosine (lyso-Gb3), a critical biomarker in Fabry disease research.

Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure. The following PPE is recommended for all personnel handling

Globotriaosylsphingosine.
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Protection Type
Recommended
PPE

Purpose Standard

Eye/Face Protection

Safety glasses with

side shields or

goggles. A face shield

should be worn when

there is a splash

hazard.

Protects against

splashes, flying

particles, and

chemical vapors.

ANSI Z87.1 marked

Skin Protection

Chemical-resistant

gloves (e.g., nitrile), a

fully buttoned lab coat,

long pants, and

closed-toe shoes.

Prevents skin contact

with the chemical. Lab

coats protect clothing

and skin from spills.

EN 374 (Gloves)

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

If dust or aerosols

may be generated, a

NIOSH-approved N95

respirator is

recommended.[1][2]

Protects against

inhalation of dust or

aerosols.

NIOSH approved

Storage and Stability
Proper storage of Globotriaosylsphingosine is vital for maintaining its stability and efficacy in

research applications.
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Condition Temperature Duration Notes

Long-term Storage -20°C[1]
Months to years (≥4

years as a solid)[3]

Keep container tightly

sealed in a dry, dark

place.

Stock Solution

Storage
-80°C Up to 6 months[1]

Aliquot to prevent

repeated freeze-thaw

cycles.[1]

Stock Solution

Storage
-20°C Up to 1 month[1]

Aliquot to prevent

repeated freeze-thaw

cycles.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Globotriaosylsphingosine minimizes risks and ensures

procedural consistency.

Receiving and Inspection
Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product name, CAS number (126550-86-5), and quantity match the order

specifications.

Log the receipt date and batch number in the laboratory inventory system.

Preparation of Stock Solutions: An Experimental
Protocol
This protocol details the preparation of a stock solution, a common procedure in a research

setting.

Preparation: Conduct all handling of Globotriaosylsphingosine within a chemical fume

hood to minimize inhalation exposure. Ensure all required PPE is correctly worn.
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Weighing: If working with the solid form, carefully weigh the required amount using an

analytical balance. Avoid generating dust.

Solubilization: Globotriaosylsphingosine is soluble in a 4:3:1 solution of

chloroform:methanol:water and in DMSO.[3]

For a chloroform:methanol:water solvent, prepare the mixture and add it to the weighed

solid.

To prepare a stock solution in DMSO, add the appropriate volume of solvent to the solid to

achieve the desired concentration.[1] For example, to prepare a 1 mM solution from 1 mg

of lyso-Gb3 (MW: 785.91 g/mol ), you would add 1.2724 mL of DMSO.[1]

Mixing: Gently vortex or sonicate the solution to ensure complete dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to

prevent degradation from repeated freeze-thaw cycles.[1] Store at -20°C for up to one month

or -80°C for up to six months.[1]

Spill and Decontamination Procedures
In the event of a spill, follow these procedures:

Small Spills (Powder):

Gently cover the spill with a damp paper towel to avoid raising dust.

Wipe the area with an appropriate solvent, followed by soap and water.

Place all contaminated materials in a sealed container for disposal as hazardous waste.

Small Spills (Liquid):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Place the absorbent material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b149114?utm_src=pdf-body
https://journals.plos.org/plosone/article/comment?id=10.1371/annotation/e7415030-e070-40f3-ace3-2fdf50c818f5
https://www.medchemexpress.com/globotriaosylsphingosine.html
https://www.medchemexpress.com/globotriaosylsphingosine.html
https://www.medchemexpress.com/globotriaosylsphingosine.html
https://www.medchemexpress.com/globotriaosylsphingosine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Large Spills:

Evacuate the area and prevent entry.

Contact the institution's environmental health and safety (EHS) department immediately.

Disposal Plan
Proper disposal of Globotriaosylsphingosine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Product: Dispose of unused Globotriaosylsphingosine as hazardous chemical

waste. Do not dispose of it down the drain.[4] All disposal must be in accordance with local,

state, and federal regulations.

Contaminated Materials: All materials that have come into contact with

Globotriaosylsphingosine, including gloves, lab coats, absorbent materials, and empty

containers, should be considered contaminated.[4] These items must be collected in a

designated, sealed hazardous waste container.[4]

Waste Labeling: Clearly label all waste containers with "Hazardous Waste:

Globotriaosylsphingosine" and include any other relevant hazard information.[4]

Visual Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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